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Compound of Interest

Compound Name: 1,9-Dichloroacridine

Cat. No.: B15476242

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dichloroacridines, with a focus on
their chemical properties, synthesis, and biological relevance. While specific data for 1,9-
dichloroacridine is not readily available in common chemical databases, this document
outlines the foundational knowledge required for its potential synthesis and explores the
characteristics of closely related and more extensively studied acridine compounds.

Physicochemical Data of Acridine and Chlorinated
Derivatives

Direct CAS registry number and molecular weight information for 1,9-dichloroacridine are not
found in publicly accessible databases. For reference and comparative purposes, the data for
the parent acridine molecule and its key chlorinated derivatives are summarized below.

Molecular Weight (

Compound Name CAS Number Molecular Formula

g/lmol )
Acridine 260-94-6 Ci3HoN 179.22
9-Chloroacridine 1207-69-8 C13HsCIN 213.66
3,9-Dichloroacridine 35547-70-7 C13H7CI2N 248.11
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Synthesis of the Acridine Core and Chlorinated
Derivatives

The synthesis of chlorinated acridines typically involves the initial construction of the acridine
scaffold followed by chlorination, or the use of chlorinated starting materials. The Bernthsen
acridine synthesis and the Ullmann condensation are two classical methods for preparing the
acridine core. The subsequent introduction of a chlorine atom at the 9-position is a common
strategy, yielding the key intermediate, 9-chloroacridine.

General Synthesis Pathway for 9-Chloroacridine

A widely used synthetic route to 9-chloroacridine involves a two-step process starting from o-
chlorobenzoic acid and aniline. This pathway is depicted in the workflow diagram below. The
initial step is an Ullmann condensation to form N-phenylanthranilic acid, which is then cyclized
in the presence of phosphorus oxychloride (POCIs) to yield 9-chloroacridine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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